Cas no 1804708-27-7 (3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile)

3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile is a fluorinated pyridine derivative with a unique structural configuration, combining difluoromethyl, fluoro, and methoxy substituents with an acetonitrile functional group. This compound exhibits high reactivity due to its electron-withdrawing groups, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The difluoromethyl and fluoro substituents enhance its metabolic stability and lipophilicity, while the methoxy group contributes to selective reactivity. Its acetonitrile moiety allows for further functionalization, facilitating the development of novel heterocyclic compounds. This product is particularly useful in the design of advanced active ingredients, offering precise control over molecular interactions and improved performance in targeted applications.
3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile structure
1804708-27-7 structure
Product Name:3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile
CAS No:1804708-27-7
MF:C9H7F3N2O
MW:216.159892320633
CID:4882410
Update Time:2025-06-09

3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile
    • Inchi: 1S/C9H7F3N2O/c1-15-7-4-5(8(10)11)9(12)14-6(7)2-3-13/h4,8H,2H2,1H3
    • InChI Key: FFMQNRRFVMDVKN-UHFFFAOYSA-N
    • SMILES: FC1=C(C(F)F)C=C(C(CC#N)=N1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • XLogP3: 1.6
  • Topological Polar Surface Area: 45.9

3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029035633-250mg
3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile
1804708-27-7 95%
250mg
$1,029.00 2022-04-01
Alichem
A029035633-500mg
3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile
1804708-27-7 95%
500mg
$1,769.25 2022-04-01
Alichem
A029035633-1g
3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile
1804708-27-7 95%
1g
$2,808.15 2022-04-01

Additional information on 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile

Comprehensive Analysis of 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile (CAS No. 1804708-27-7)

3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile (CAS No. 1804708-27-7) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a pyridine ring and an acetonitrile group, offers versatile reactivity, enabling its use in the development of novel bioactive molecules.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile stems from their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly relevant in the design of next-generation pharmaceuticals, where fluorine substitution is a key strategy to improve drug efficacy. Researchers are increasingly exploring this compound for its potential in cancer therapeutics, central nervous system (CNS) drugs, and antiviral agents, aligning with current trends in precision medicine and targeted therapy.

In the agrochemical sector, 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile is being investigated for its role in developing advanced pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their activity and environmental persistence, addressing the global demand for sustainable crop protection solutions. This compound’s potential to mitigate resistance in pests and weeds makes it a promising candidate for integrated pest management (IPM) systems, a hot topic in modern agriculture.

From a synthetic chemistry perspective, the compound’s pyridine-acetonitrile scaffold offers a platform for diverse chemical transformations. Its electron-withdrawing properties facilitate nucleophilic substitutions and cross-coupling reactions, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its utility in catalysis and ligand design, particularly in the development of metal-organic frameworks (MOFs) and organocatalysts, which are pivotal in green chemistry initiatives.

The analytical characterization of 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound’s purity and structural integrity, critical for its application in high-value industries. Additionally, computational modeling and quantum chemical calculations are employed to predict its reactivity and interactions, reflecting the integration of artificial intelligence (AI) in chemical research.

Environmental and safety considerations are paramount when handling 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile. While it is not classified as a hazardous material, proper storage and disposal protocols must be followed to minimize ecological impact. The compound’s biodegradability and toxicity profile are under ongoing investigation, aligning with the European Union’s REACH regulations and the U.S. Environmental Protection Agency (EPA) guidelines, which emphasize sustainable chemical practices.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-methoxypyridine-6-acetonitrile (CAS No. 1804708-27-7) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique structural features and functional groups position it as a key player in the advancement of fluorine chemistry and molecular design. As research continues to uncover its potential, this compound is poised to contribute significantly to innovations in drug discovery, agrochemical development, and material science, addressing some of the most pressing challenges in these fields.

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